Cas no 1350475-48-7 (rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate)

• Product Name: rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate
• CAS No: 1350475-48-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD32706962
• CID: 4586388
• PubChem ID: 71305704
• Update Time: 2025-05-27

rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aS,8R,8aS)-tert-butyl 8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• Racemic-(3aS,8R,8aS)-tert-butyl 8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate(WX116011)
• Indeno[1,2-c]pyrrole-2(1H)-carboxylic acid, 3,3a,8,8a-tetrahydro-8-hydroxy-, 1,1-dimethylethyl ester, (3aR,8R,8aR)-rel-
• rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-C]pyrrole-2(1H)-carboxylate
• Tert-butyl (3aR,8R,8aR)-8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• Racemic-(3aS,8R,8aS)-tert-butyl8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• 1350475-48-7
• AKOS037647780
• AS-74745
• CS-0362647
• tert-butyl (3aR,4R,8bR)-4-hydroxy-3,3a,4,8b-tetrahydro-1H-indeno[1,2-c]pyrrole-2-carboxylate
• tert-butyl (3aR,8R,8aR)-8-hydroxy-1H,2H,3H,3aH,8H,8aH-indeno[1,2-c]pyrrole-2-carboxylate
• W14501
• rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate

• MDL： MFCD32706962
• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(19)17-8-12-10-6-4-5-7-11(10)14(18)13(12)9-17/h4-7,12-14,18H,8-9H2,1-3H3/t12-,13-,14-/m0/s1
• InChI Key： ISCNQMDGGSOEQD-IHRRRGAJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])[C@@H](O)C3=C([C@]2([H])C1)C=CC=C3

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines

Additional information on rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate

Recent Advances in the Study of rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate (CAS: 1350475-48-7)

The compound rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate (CAS: 1350475-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex heterocyclic molecules, which are often utilized in the development of novel pharmaceuticals. The stereochemistry of the compound, particularly the rel-(3aR,8R,8aR) configuration, has been shown to be critical for its biological activity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to obtain high-purity samples of the compound for further study.

In vitro and in vivo studies have demonstrated that rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate exhibits promising activity against a range of biological targets. Notably, it has been identified as a potential modulator of specific enzyme pathways involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a valuable scaffold for the development of new therapeutic agents.

Further investigations into the compound's mechanism of action have revealed its ability to interact with key protein targets, leading to the modulation of downstream signaling pathways. Structural-activity relationship (SAR) studies have provided insights into the molecular features that contribute to its bioactivity, paving the way for the design of more potent and selective derivatives.

In conclusion, rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate represents a promising candidate for further exploration in drug discovery. Its unique structural features and biological activity make it a valuable tool for researchers aiming to develop novel therapeutics for complex diseases. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.